
How to overcome moisture sensitivity of
Tris(perfluorophenyl)borane.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tris(perfluorophenyl)borane

Cat. No.: B164928 Get Quote

Technical Support Center:
Tris(perfluorophenyl)borane B(C6F5)3
Welcome to the Technical Support Center for Tris(perfluorophenyl)borane (B(C6F5)3). This

resource is designed for researchers, scientists, and drug development professionals to

provide guidance on handling, troubleshooting, and overcoming the challenges associated with

the moisture sensitivity of this powerful Lewis acid.

Frequently Asked Questions (FAQs)
Q1: How moisture-sensitive is Tris(perfluorophenyl)borane?

A1: Tris(perfluorophenyl)borane is a hygroscopic solid that readily reacts with water to form a

stable hydrate, B(C6F5)3·H2O.[1][2] While it is more stable to air and moisture than many other

Lewis acids, such as boron trihalides (BX3), its catalytic activity is significantly impacted by the

presence of water.[3][4] Therefore, it is crucial to handle and store B(C6F5)3 in a moisture-free

environment to ensure its optimal performance as a Lewis acid.[5]

Q2: What happens when Tris(perfluorophenyl)borane is exposed to moisture?

A2: Upon exposure to water, B(C6F5)3 forms an adduct, B(C6F5)3·H2O.[3] This hydrate is a

strong Brønsted acid, and its formation alters the reactivity of the borane, diminishing its Lewis

acidity.[6] In many catalytic applications, the presence of this hydrate leads to a noticeable
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induction period in the reaction, as the active Lewis acid is slowly regenerated or the hydrate

itself participates in a different catalytic cycle.[6][7] In some cases, excess water can lead to the

decomposition of B(C6F5)3 into boronic acids and boroxines, especially with heating.[3]

Q3: Can the B(C6F5)3·H2O adduct be useful in some reactions?

A3: Yes, the Brønsted acidity of the B(C6F5)3·H2O adduct has been harnessed in certain

applications. For example, it can function as a potent Brønsted acid catalyst for specific

transformations.[3][6] However, for the majority of applications where the strong Lewis acidity of

B(C6F5)3 is required, the formation of the water adduct is undesirable.

Q4: How should I store Tris(perfluorophenyl)borane?

A4: To prevent hydration, Tris(perfluorophenyl)borane should be stored in a tightly sealed

container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place.[5] A glovebox

or a desiccator with a high-efficiency desiccant is the ideal storage environment. For long-term

storage, refrigeration at -20°C to -80°C in a sealed container under inert gas is recommended.

[5]

Q5: Are there any visual signs that my B(C6F5)3 has been hydrated?

A5: Anhydrous B(C6F5)3 is typically a white, crystalline solid. While there may not be a

dramatic change in appearance upon hydration, the hydrated form can sometimes appear as a

less crystalline or slightly clumpy powder. The most reliable method for detecting the presence

of the water adduct is through spectroscopic techniques, such as 19F NMR.[2][8] The formation

of the B(C6F5)3·H2O adduct results in a slight upfield shift and broadening of the signals in the

19F NMR spectrum.[8]

Troubleshooting Guide
This guide addresses common issues encountered when using Tris(perfluorophenyl)borane
in moisture-sensitive reactions.
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Issue Possible Cause Recommended Solution

No or slow reaction initiation

(long induction period)

The B(C6F5)3 catalyst has

been partially or fully hydrated,

reducing the concentration of

the active Lewis acid.[6][7]

1. Use a fresh, anhydrous

sample of B(C6F5)3. 2. Dry the

existing B(C6F5)3 sample.

(See Experimental Protocol 1)

3. Increase the catalyst

loading. This may compensate

for the inactive portion.[3] 4. In

reactions involving

hydrosilanes, the silane can

consume the water from the

hydrate to regenerate the

active borane. An induction

period will still be observed.[6]

[7]

Low reaction yield or

incomplete conversion

1. Insufficiently dried solvents

or reagents. 2. Moisture

contamination during reaction

setup. 3. Degradation of

B(C6F5)3 due to prolonged

exposure to moisture.

1. Ensure all solvents and

reagents are rigorously dried

before use. (See Experimental

Protocol 3) 2. Use proper air-

sensitive techniques (Schlenk

line or glovebox) for reaction

setup. (See Experimental

Protocol 2) 3. Use a freshly

opened or properly stored

bottle of B(C6F5)3.

Inconsistent reaction outcomes

Variable levels of moisture

contamination between

experiments.

Standardize handling and

reaction setup procedures to

ensure consistent anhydrous

conditions. This includes using

the same source and batch of

dried solvents and reagents.

Formation of unexpected

byproducts

The B(C6F5)3·H2O adduct,

acting as a Brønsted acid, may

be catalyzing an alternative

reaction pathway.

Characterize the byproducts to

understand the alternative

reaction pathway. This will

confirm if Brønsted acid
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catalysis is the issue. Ensure

strictly anhydrous conditions to

favor the Lewis acid-catalyzed

pathway.

Quantitative Data on Moisture Sensitivity
The presence of water has a quantifiable impact on reactions catalyzed by

Tris(perfluorophenyl)borane. The following table summarizes the effect of water

concentration on the induction period of the Piers-Rubinsztajn reaction.

Water Concentration in B(C6F5)3 Stock
Solution (mol% relative to B(C6F5)3)

Observed Induction Period (minutes)

0 ~0

25 ~10

50 ~20

75 ~30

100 ~40

Data derived from studies on the Piers-

Rubinsztajn reaction, showing a linear increase

in induction time with higher water

concentrations in the catalyst solution.[3][9]

Experimental Protocols
Protocol 1: Drying (Regenerating) Tris(perfluorophenyl)borane

This protocol describes the removal of water from hydrated Tris(perfluorophenyl)borane by

sublimation, a common purification technique for this compound.

Materials:

Hydrated Tris(perfluorophenyl)borane
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Sublimation apparatus

High-vacuum pump

Schlenk line or glovebox

Heating mantle or oil bath

Procedure:

Preparation: In a glovebox or under a positive pressure of inert gas, load the hydrated

B(C6F5)3 into the sublimation apparatus.

Assembly: Assemble the sublimation apparatus and attach it to a high-vacuum line.

Evacuation: Slowly evacuate the apparatus to a pressure of 10-3 mbar or lower.

Heating: Gently heat the bottom of the sublimation apparatus containing the B(C6F5)3 to

approximately 80-90°C.[10]

Sublimation: The B(C6F5)3 will sublime and deposit as white crystals on the cold finger of

the apparatus.

Completion: Continue the sublimation until all the volatile material has collected on the cold

finger.

Cooling and Collection: Allow the apparatus to cool to room temperature under vacuum.

Then, backfill the apparatus with an inert gas.

Storage: In a glovebox or under a positive flow of inert gas, carefully scrape the purified,

anhydrous B(C6F5)3 from the cold finger and transfer it to a clean, dry storage vial. Store

under an inert atmosphere.

Protocol 2: General Workflow for Setting Up a Moisture-Sensitive Reaction

This protocol outlines the best practices for setting up a reaction using

Tris(perfluorophenyl)borane to minimize moisture contamination.
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Preparation

Reaction Setup (under Inert Atmosphere) Reaction

1. Oven-dry all glassware
overnight at >120°C.

3. Assemble hot glassware
under a positive flow of

inert gas (N2 or Ar).

2. Ensure all reagents and
solvents are rigorously dried.

4. Allow glassware to cool
to room temperature.

5. Add solid reagents and
solvents via syringe or cannula.

6. Add B(C6F5)3 solution
or solid under a positive

flow of inert gas.

7. Conduct the reaction
under a static pressure of

inert gas.

Click to download full resolution via product page

Workflow for setting up a moisture-sensitive reaction.

Protocol 3: Solvent Purification

For optimal results in moisture-sensitive reactions, solvents should be rigorously dried and

deoxygenated. A common and effective method is passing the solvent through a column of

activated alumina.

Materials:

Solvent to be purified

Solvent purification system (e.g., columns packed with activated alumina and a copper

catalyst for deoxygenation)

Inert gas source (e.g., nitrogen or argon)

Dry solvent collection flask

Procedure:

System Preparation: Ensure the solvent purification system is properly activated according to

the manufacturer's instructions. This typically involves heating the columns under a flow of

inert gas.
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Solvent Transfer: Under a positive pressure of inert gas, pass the solvent through the

purification columns.

Collection: Collect the purified, dry solvent in a clean, oven-dried flask under an inert

atmosphere.

Storage: Store the dried solvent over molecular sieves in a sealed container under an inert

atmosphere. It is recommended to use the solvent shortly after purification.

Signaling Pathways and Logical Relationships
Troubleshooting Logic for a Failed B(C6F5)3 Catalyzed Reaction

This diagram illustrates a logical workflow for troubleshooting a reaction that is not proceeding

as expected.
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Reaction Failure:
Low or No Conversion

Is moisture contamination
the likely cause?

Are all reagents and
solvents anhydrous?

Yes

Problem is likely not
moisture-related.

Consider other factors
(temperature, concentration, etc.).

No
Was the reaction set up

under strictly inert conditions?

Yes

Solution:
Rigorously dry all reagents

and solvents.

No

Is the B(C6F5)3 active?

Yes

Solution:
Improve air-sensitive techniques

(e.g., use a glovebox).

No

Solution:
Use a fresh, anhydrous sample

of B(C6F5)3 or purify the
existing batch.

No Yes

Click to download full resolution via product page

A logical workflow for troubleshooting failed reactions.
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Interaction of B(C6F5)3 with Water

This diagram illustrates the reaction of Tris(perfluorophenyl)borane with water to form the

hydrated adduct.

B(C6F5)3
(Lewis Acid)

B(C6F5)3·H2O
(Brønsted Acid)

+ H2O

H2O
(Water)

Click to download full resolution via product page

Formation of the B(C6F5)3·H2O adduct.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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